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Compound of Interest

Compound Name: PSB 0777 ammonium salt

Cat. No.: B1574459

Get Quote

Introduction & Compound Profile

PSB 0777 (Ammonium Salt) is a potent, high-affinity adenosine A2A receptor full agonist (

= 44.4 nM for rat brain striatal receptors).[1][2] Unlike partial agonists, PSB 0777 induces
robust receptor activation, making it a critical tool for investigating A2A-mediated signaling in
immunology (e.g., CAR-T cell regulation) and neurology.

This guide addresses the specific challenges of handling the ammonium salt form, which
exhibits distinct solubility and stability profiles compared to the free acid. The ammonium salt is
preferred for its enhanced aqueous solubility, yet it requires rigorous moisture control during
DMSO reconstitution to prevent hydrolysis and concentration drift.

Table 1: Physicochemical Specifications
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Property Specification Notes
) Also known as Axon 4377,
Compound Name PSB 0777 (Ammonium Salt) )
Tocris 4334
Critical:[1][2] Do not use the
Molecular Weight 500.55 g/mol Free Acid MW (~483.5) for

calculations.

Molecular Formula

Recommended stock conc: 10

Solubility (DMSO) ~100 mM (max)
mM or 50 mM
- High aqueous solubility allows
Solubility (Water) ~100 mM ) ) T
for flexible working dilutions.
Appearance White to off-white solid Hygroscopic; store desiccated.

Pre-Formulation Calculations

Accurate dosing begins with precise molarity calculations. The table below outlines the mass-
to-volume ratios required for standard stock concentrations using the specific Molecular Weight
of 500.55 g/mol .

Table 2: Reconstitution Volumes (Batch Independent)
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Volume of DMSO (

Target Mass of PSB 0777 L
. Application
Concentration (mg) L)
Standard stock for
199.8
10 mM 1.0 mg cell-based assays (
L
determination).
998.9 Bulk stock for high-
10 mM 5.0 mg )
L throughput screening.
High-concentration
199.8 stock for animal
50 mM 5.0 mg ) )
L dosing (osmotic
pumps).
100 mM 10.0 mg Risk of precipitation
L upon freeze-thaw.

Expert Insight: Always verify the specific batch Molecular Weight on your vial label. Variations in

hydration (water content) or salt stoichiometry can shift the effective MW by 5-10%.

Protocol: Stock Solution Preparation
Materials Required[2][5][6][7][8]

e PSB 0777 Ammonium Salt (Solid, stored at -20°C).
e Anhydrous DMSO (Dimethyl Sulfoxide), 299.9% purity, stored in a desiccator.

o \ortex Mixer.
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o Amber Microcentrifuge Tubes (1.5 mL, sterile).

Step-by-Step Methodology
Phase 1: Environmental Equilibration

o Warm-Up: Remove the PSB 0777 vial from -20°C storage. Do not open the vial immediately.
o Equilibration: Allow the vial to sit at room temperature for at least 30—-60 minutes.

o Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the
hygroscopic ammonium salt, causing weighing errors and potential hydrolysis.

Phase 2: Solubilization

» Weighing: Weigh the desired amount of PSB 0777 (e.g., 5 mg) into a sterile amber tube.
Record the exact mass to 0.1 mg precision.

» Solvent Calculation: Calculate the required DMSO volume:

» Addition: Add the calculated volume of anhydrous DMSO. Pipette directly into the center of
the tube, avoiding the walls.

» Dissolution: Vortex vigorously for 30—-60 seconds.

o Visual Check: The solution should be clear and colorless. If particles persist, sonicate in a
water bath at room temperature (max 5 mins). Avoid heating above 30°C to prevent
thermal degradation.

Phase 3: Aliquoting and Storage[3]

» Aliquot: Immediately divide the stock into single-use aliquots (e.g., 20-50

L) to avoid freeze-thaw cycles.

o Seal: Use Parafilm or screw caps with O-rings to prevent DMSO evaporation or water
absorption.

» Store: Place aliquots at -20°C (stable for 6 months) or -80°C (stable for >1 year).
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Workflow Diagram

|
Phase 1: Equilibration | Phase 2: Solubilization i Phase 3: Storage
1

I I 1
| Prevents | |
o Equilibrate to RT _! _Condensation Weigh Solid Add Anhydrous DMSO Vortex/Sonicate i p Aliquot Store at -20°C |
Remove from -20°C (30-60 min) | (Precision Balance) (Target: 10-50 mM) (Clear Solution) J (Single-Use) (Desiccated) JH
i 1 1
]

Click to download full resolution via product page

Figure 1: Optimized workflow for the preparation of hygroscopic ammonium salt stock solutions
to ensure concentration accuracy.

Biological Application & Mechanism[10]

When applying PSB 0777 in biological assays, it is crucial to understand its signal transduction
pathway to interpret downstream effects correctly.

Mechanism of Action: PSB 0777 binds selectively to the Adenosine A2A receptor (

-coupled GPCR). Activation triggers the exchange of GDP for GTP on the

subunit, stimulating Adenylyl Cyclase (AC). This results in the accumulation of cCAMP and
activation of Protein Kinase A (PKA), leading to the phosphorylation of transcription factors like
CREB.

Experimental Usage Note:

e Dilution: Dilute the DMSO stock at least 1:1000 into aqueous buffers (final DMSO < 0.1%) to
avoid solvent toxicity.

o Controls: Always run a vehicle control (0.1% DMSOQO) alongside PSB 0777 treatment.

Signaling Pathway Diagram
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Figure 2: Signal transduction cascade initiated by PSB 0777 binding to the Adenosine A2A

receptor.
Troubleshooting & QC
Issue Probable Cause Corrective Action

Warm vial to 37°C for 3-5 mins
o ] Solution supersaturated or and vortex. If precipitate
Precipitation upon thawing )
cold DMSO. persists, the stock may be

degraded.[3]

Discard stock. Ensure future

] ] Oxidation of the ammonium stocks are stored under inert
Yellowing of solution ] )
salt. gas (Nitrogen/Argon) if
possible.

] Use single-use aliquots. Never
) ) DMSO evaporation or water .
Inconsistent Bioassay Results ) re-freeze a thawed aliquot
absorption.
more than once.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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